Cas no 104070-09-9 (1H-Benzimidazole-1-acetic acid, 2,5,6-trimethyl-, methyl ester)

• Product Name: 1H-Benzimidazole-1-acetic acid, 2,5,6-trimethyl-, methyl ester
• CAS No: 104070-09-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1140371
• Update Time: 2024-07-26

1H-Benzimidazole-1-acetic acid, 2,5,6-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2,5,6-trimethyl-, methyl ester

• Inchi： 1S/C13H16N2O2/c1-8-5-11-12(6-9(8)2)15(10(3)14-11)7-13(16)17-4/h5-6H,7H2,1-4H3
• InChI Key： SBTGBWMIXOIRFY-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(OC)=O)C2=CC(C)=C(C)C=C2N=1

Computed Properties

• Exact Mass: 232.12128

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 397.8±30.0 °C(Predicted)
• PSA: 44.12
• pka: 5.88±0.35(Predicted)